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An In-depth Technical Guide to Escaline Hydrochloride: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction
Escaline hydrochloride, a synthetic psychedelic compound of the phenethylamine class, is

structurally analogous to mescaline. Its chemical name is 2-(4-ethoxy-3,5-

dimethoxyphenyl)ethan-1-amine hydrochloride, and it is recognized for its hallucinogenic

properties mediated primarily through the serotonergic system.[1] As the 4-ethoxy analog of

mescaline, escaline exhibits a greater agonist activity at the serotonin 5-HT2A receptor, being

5 to 8 times more potent than its naturally occurring counterpart.[2][3] First synthesized in

1954, its hydrochloride salt form is commonly utilized in research due to its enhanced stability

and solubility.[1] This document provides a comprehensive overview of the physical, chemical,

and pharmacological properties of escaline hydrochloride, along with detailed experimental

protocols for its synthesis and analysis.

Chemical and Physical Properties
Escaline hydrochloride typically presents as a crystalline solid.[1][2][3][4] Its fundamental

chemical and physical characteristics are summarized in the tables below.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

IUPAC Name

2-(4-ethoxy-3,5-

dimethoxyphenyl)ethanamine;

hydrochloride

[1][5]

Formal Name

4-ethoxy-3,5-dimethoxy-

benzeneethanamine,

monohydrochloride

[2][3]

Synonyms
4-ethoxy Mescaline, Escaline

HCl
[1][2][5]

CAS Number 3166-82-3 [1][2][5]

Molecular Formula
C₁₂H₂₀ClNO₃ (or C₁₂H₁₉NO₃ •

HCl)
[1][2][5]

Molecular Weight 261.74 g/mol [2][3][5]

Purity
≥98% (typical for research

grade)
[2][3]

Table 2: Physical Properties
Property Value Reference

Appearance Crystalline Solid [2][3][4]

Melting Point 165 °C [4][6][7]

Storage Temperature -20°C [4][6][7]

Stability
≥ 5 years (when stored at

-20°C)
[2]

Table 3: Solubility Data
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Solvent Solubility Reference

Dimethylformamide (DMF) 0.5 mg/mL [1][2][4]

Dimethyl sulfoxide (DMSO) 3 mg/mL [1][2][4]

Ethanol 10 mg/mL [1][2][4]

Phosphate-Buffered Saline

(PBS, pH 7.2)
3 mg/mL [1][2][4]

Chemical Synthesis and Reactivity
The synthesis of escaline hydrochloride is typically achieved through a two-step process

involving the ethylation of a precursor followed by salt formation.
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Figure 1: General Synthesis Workflow for Escaline Hydrochloride
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Figure 2: Postulated 5-HT2A Receptor Signaling Pathway
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Figure 3: Analytical Workflow for Escaline Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Escaline hydrochloride physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605962#escaline-hydrochloride-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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